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Compound of Interest

Compound Name: 2-Methoxyethanol

Cat. No.: B7771088 Get Quote

2-Methoxyethanol is not merely another solvent; it is a potent reproductive and developmental

toxicant. The National Institute for Occupational Safety and Health (NIOSH) explicitly

recommends that it be treated as a substance with the potential to cause adverse reproductive

effects in both male and female workers.[1] This is not a risk to be taken lightly. The causality

behind this warning lies in its metabolism; the body converts 2-Methoxyethanol into

methoxyacetic acid, a metabolite that is the primary agent of its toxicity.[2]

Studies in animal models have demonstrated that exposure can lead to testicular atrophy,

reduced sperm counts, and sterility in males.[1][3] For females, exposure during pregnancy has

been linked to increased incidences of embryonic death, teratogenicity (birth defects), and

developmental delays.[1][4] Beyond its profound reproductive risks, 2-Methoxyethanol can be

absorbed through the skin and is harmful if inhaled or swallowed.[5][6] Acute exposure can

irritate the eyes, nose, and throat, while prolonged or repeated exposure may cause damage to

the central nervous system, blood, kidneys, and liver.[6][7]

Given these severe health implications, workplace exposure must be minimized to the lowest

possible levels.[8] Authoritative bodies have established strict occupational exposure limits

(OELs) to protect personnel.
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Agency
Exposure Limit (8-Hour

Time-Weighted Average)
Notes

OSHA (PEL) 25 ppm (80 mg/m³)

Permissible Exposure Limit.

Includes a "Skin" notation,

indicating significant potential

for absorption through the skin.

[9]

NIOSH (REL) 0.1 ppm (0.3 mg/m³)

Recommended Exposure

Limit. Also carries a "Skin"

notation.[9]

ACGIH (TLV) 0.1 ppm (0.3 mg/m³)

Threshold Limit Value, with a

"Skin" notation and Biological

Exposure Indices (BEI®).[9]

The significant discrepancy between the older OSHA PEL and the more current NIOSH and

ACGIH limits underscores the evolving understanding of 2-Methoxyethanol's toxicity. Prudent

practice dictates adhering to the most protective limit, the 0.1 ppm TWA.

Core Directive: A Multi-Layered PPE Strategy
A robust PPE plan is non-negotiable. The selection of equipment is not arbitrary; it is a

scientifically-informed decision based on the routes of exposure (inhalation, dermal absorption)

and the specific tasks being performed.

Hand Protection: The Primary Barrier
Because 2-Methoxyethanol is readily absorbed through the skin, glove selection is arguably

the most critical component of your PPE.[1][8] Not all glove materials offer the same level of

protection.[10] Material choice must be based on chemical compatibility, specifically

breakthrough time (the time it takes for the chemical to permeate the glove material).

For handling 2-Methoxyethanol, the following recommendations apply:
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Glove Material Performance Rating Rationale & Best Use Case

Butyl Rubber Excellent

Offers superior resistance to

ketones, esters, and alcohols.

[4] This is the recommended

choice for extended contact or

immersion.

Viton™ Excellent

A high-performance

fluoroelastomer with excellent

resistance to a broad range of

chemicals, including aromatic

hydrocarbons.[5] A suitable,

albeit more expensive,

alternative to Butyl rubber.

Nitrile Fair to Poor

While excellent for many

laboratory applications,

standard thin-gauge nitrile

gloves offer limited protection

against 2-Methoxyethanol and

are not recommended for

extended contact.[4] They may

be acceptable for incidental

contact only, with immediate

removal and replacement upon

any splash.[11]

Natural Rubber (Latex) Poor

Provides very little chemical

protection against organic

solvents and is not

recommended.[4][11]

Operational Protocol for Glove Use:

Inspect: Before every use, visually inspect gloves for any signs of degradation, punctures, or

tears.[11] An inflation test (trapping air inside and squeezing) can help reveal pinholes.

Donning: Wash and dry hands thoroughly before putting on gloves.
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During Use: If a splash occurs, remove the glove immediately, wash your hands, and don a

new glove. Never wash and reuse disposable gloves.[11]

Doffing: Remove gloves by peeling them off from the cuff towards the fingers, turning them

inside out without touching the outer surface with your bare skin.

Disposal: Dispose of contaminated gloves as hazardous waste in a designated, sealed

container.

Eye and Face Protection: Shielding Sensitive Tissues
2-Methoxyethanol can cause eye irritation.[8] Standard laboratory safety glasses are

insufficient.

Required: Chemical splash goggles that seal around the eyes are the minimum requirement.

Recommended for larger volumes (>1L) or splash risks: A full-face shield worn over chemical

splash goggles provides an additional layer of protection for the entire face.

Respiratory Protection: Preventing Inhalation
Given the low NIOSH REL of 0.1 ppm, engineering controls, primarily a certified chemical fume

hood, are the first and most effective line of defense.[8] All work with 2-Methoxyethanol should

be conducted within a fume hood. However, in situations where engineering controls are not

sufficient to maintain exposure below the OEL (e.g., large-scale transfers, spill cleanup,

maintenance), respiratory protection is mandatory.

Selection must be based on the airborne concentration and the Assigned Protection Factor

(APF) of the respirator. The APF is the level of protection a respirator is expected to provide

when used correctly.[2]

Up to 1 ppm (10 x REL): An air-purifying respirator (APR) with a half-mask facepiece and

organic vapor (OV) cartridges.

Up to 5 ppm (50 x REL): An air-purifying respirator with a full facepiece and organic vapor

(OV) cartridges, or a powered air-purifying respirator (PAPR) with organic vapor cartridges.
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Up to 200 ppm (IDLH): The NIOSH Immediately Dangerous to Life or Health (IDLH)

concentration is 200 ppm.[9] For concentrations approaching this level, or for emergency

spill response, a supplied-air respirator (SAR) operated in a pressure-demand or other

positive-pressure mode is required.

Emergency Entry/Unknown Concentrations: A self-contained breathing apparatus (SCBA)

with a full facepiece operated in a pressure-demand mode.

Protective Clothing: Full Body Coverage
To prevent skin contact from splashes or spills, additional protective clothing is necessary.

Laboratory Coat: A buttoned, long-sleeved lab coat is standard. For handling 2-
Methoxyethanol, a coat made of a chemically resistant material is preferable.

Apron: For larger volume transfers or tasks with a high splash potential, a chemically

resistant apron (e.g., made of butyl or neoprene) should be worn over the lab coat.

Coveralls: For extensive operations or spill cleanup, disposable, chemically resistant

coveralls (e.g., Tychem®) are recommended.

Footwear: Closed-toe shoes are mandatory. For spill response, chemically resistant shoe

covers or boots are required.

Procedural Logic: PPE Selection Workflow
The specific combination of PPE required is dictated by the task at hand. The following

workflow provides a logical decision-making process for ensuring adequate protection.
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Task Assessment

Low Volume / Controlled Moderate Volume / Transfer High Risk / Emergency

Identify the Handling Task

Small quantities (<100mL)
in certified fume hood

Routine benchwork?

Large volume transfer (>1L)
or high splash potential

Bulk handling?

Spill Cleanup or
Ventilation Failure

Emergency situation?

Required PPE:
- Butyl Rubber Gloves

- Chemical Splash Goggles
- Chemically Resistant Lab Coat

Required PPE:
- Butyl Rubber Gloves

- Face Shield over Goggles
- Chemically Resistant Apron

- Consider Respiratory Protection
  (based on air monitoring)

Required PPE:
- Butyl Rubber Gloves (double)

- Full Facepiece Respirator (SAR/SCBA)
- Chemically Resistant Coveralls

- Chemical Boots

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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